Cas no 103037-93-0 (6-Quinolinamine,3-methoxy-)

3-Methoxy-6-quinolinamine is a quinoline derivative featuring a methoxy group at the 3-position and an amino group at the 6-position of the quinoline ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its structural motif is valuable for constructing biologically active molecules, including potential kinase inhibitors and antimicrobial agents. The methoxy group enhances electron density, influencing reactivity and binding properties, while the amino group provides a site for further functionalization. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its purity and well-defined structure make it suitable for research applications in medicinal chemistry and material science.

6-Quinolinamine,3-methoxy- structure

Product Name:6-Quinolinamine,3-methoxy-

CAS No:103037-93-0

MF:C₁₀H₁₀N₂O

MW:174.199202060699

MDL:MFCD20697572

CID:125415

PubChem ID:53425796

Update Time:2025-07-02

6-Quinolinamine,3-methoxy- Chemical and Physical Properties

Names and Identifiers

- 6-Quinolinamine,3-methoxy-
- 3-methoxyquinolin-6-amine
- 3-Methoxy-6-amino-chinolin
- 3-methoxy-quinolin-6-ylamine
- ACMC-20m5y7
- AG-D-13204
- CTK4A1686
- Quinoline,6-amino-3-methoxy- (6CI)
- SureCN620427
- MFCD20697572
- SCHEMBL620427
- SB67774
- SY265402
- QYEBJNHSCBBOLH-UHFFFAOYSA-N
- AC9121
- 6-Amino-3-methoxyquinoline
- 103037-93-0
- DTXSID80698984
- MDL： MFCD20697572
- Inchi： 1S/C10H10N2O/c1-13-9-5-7-4-8(11)2-3-10(7)12-6-9/h2-6H,11H2,1H3
- InChI Key： QYEBJNHSCBBOLH-UHFFFAOYSA-N
- SMILES： O(C)C1=CN=C2C=CC(=CC2=C1)N

Computed Properties

Exact Mass: 174.0794
Monoisotopic Mass: 174.079
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 48.1A^2
XLogP3: 1.5

Experimental Properties

PSA: 48.14
LogP: 2.40680

6-Quinolinamine,3-methoxy- Pricemore >>

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